Cas no 8061-53-8 (Thiazole-4-Carbothioic Acid Amide)

• Product Name: Thiazole-4-Carbothioic Acid Amide
• CAS No: 8061-53-8
• MF: C₄H₄N₂S₂
• MW: 144.217957496643
• CID: 721294
• Update Time: 2025-10-29

Thiazole-4-Carbothioic Acid Amide Chemical and Physical Properties

Names and Identifiers

• Lignosulfonic acid,ammonium salt
• Ammonium lignosulfonate
• Borresperse AM 320
• Borresperse NH
• Hansa Am-S
• Lignosite 17
• Lignosol NST 150
• Lignosol TSD
• Lignosol TSF
• Lignosol TSF 65
• Norlig P
• Norlig TSD
• Norlig TSFL
• Norlig TSFL 4
• NH 6L
• NH 7L
• Thiazole-4-carbothioamide
• Thiazole-4-Carbothioic Acid Amide
• 1,3-Thiazole-4-carbothioamide
• 4-Thiazolecarbothioamide
• 1,3-Thiazole-4-thiocarboxamide
• POTASSIUMLINOLEATE
• AB19864
• 1,3-Thiazole-4-carbothioamide AldrichCPR
• 1,3-Thiazole-4-carbothioamide, AldrichCPR
• AB0038205
• Y5562
• A19588
• Ammonium lignosulphonate.

• Inchi： 1S/C4H4N2S2/c5-4(7)3-1-8-2-6-3/h1-2H,(H2,5,7)
• InChI Key： SOQQSPURSLWWMI-UHFFFAOYSA-N
• SMILES： S1C=NC(C(N)=S)=C1

Computed Properties

• Exact Mass: 265.024563
• Monoisotopic Mass: 265.024563
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 99.2

Additional information on Thiazole-4-Carbothioic Acid Amide

Comprehensive Guide to Thiazole-4-Carbothioic Acid Amide (CAS No. 8061-53-8): Properties, Applications, and Market Insights

Thiazole-4-Carbothioic Acid Amide (CAS No. 8061-53-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This sulfur-containing heterocyclic compound, featuring a thiazole ring and a carbothioamide functional group, exhibits unique chemical properties that make it valuable for various industrial and research applications. In this in-depth guide, we explore the molecular characteristics, synthesis methods, practical uses, and emerging trends surrounding this compound.

The molecular structure of Thiazole-4-Carbothioic Acid Amide combines the electron-rich thiazole moiety with the versatile carbothioamide group, creating a scaffold that participates in diverse chemical reactions. Researchers particularly value its ability to form stable complexes with metal ions, making it useful in catalysis and coordination chemistry. Current studies focus on its potential as a bioactive intermediate in drug discovery, especially in developing novel antimicrobial and anti-inflammatory agents.

In pharmaceutical applications, Thiazole-4-Carbothioic Acid Amide derivatives have shown promise in addressing contemporary health challenges. Recent publications highlight its structural similarity to naturally occurring thiazole-containing compounds found in certain antibiotics and vitamins. This has led to increased research into its potential as a molecular building block for next-generation therapeutics, particularly in the development of targeted therapies for resistant bacterial strains.

The agrochemical industry has shown growing interest in Thiazole-4-Carbothioic Acid Amide as a potential precursor for crop protection agents. Its structural features suggest possible applications in developing environmentally friendly pesticides with reduced ecological impact. Current market analysis indicates rising demand for such compounds as agricultural sectors worldwide seek sustainable alternatives to traditional chemical treatments.

From a materials science perspective, researchers are investigating Thiazole-4-Carbothioic Acid Amide for its potential in creating advanced polymeric materials. The compound's ability to participate in click chemistry reactions makes it particularly valuable for designing smart materials with responsive properties. Recent patents demonstrate its utility in developing self-healing coatings and conductive polymers for electronic applications.

The synthesis and purification of Thiazole-4-Carbothioic Acid Amide require specialized knowledge in heterocyclic chemistry. Modern synthetic approaches emphasize green chemistry principles, utilizing catalytic methods and environmentally benign solvents to improve sustainability. Analytical techniques such as HPLC-MS and NMR spectroscopy are essential for characterizing this compound and ensuring its purity for research and industrial applications.

Market trends for Thiazole-4-Carbothioic Acid Amide reflect the growing importance of specialty chemicals in various industries. According to recent market reports, the compound has seen steady demand growth of approximately 5-7% annually, driven primarily by pharmaceutical research and specialty material development. Suppliers are increasingly focusing on providing high-purity grades to meet the stringent requirements of advanced applications.

Storage and handling of Thiazole-4-Carbothioic Acid Amide require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper storage in airtight containers away from moisture and strong oxidizers is recommended to maintain stability. The compound typically appears as a white to off-white crystalline powder with good shelf stability when stored appropriately.

Future research directions for Thiazole-4-Carbothioic Acid Amide include exploring its potential in bioconjugation chemistry and drug delivery systems. The compound's ability to form stable linkages with biological molecules makes it interesting for developing targeted therapies and diagnostic agents. Additionally, its electronic properties are being investigated for applications in organic electronics and photovoltaic materials.

For researchers and industry professionals seeking Thiazole-4-Carbothioic Acid Amide suppliers, it's important to verify the compound's purity specifications and analytical certificates. Reputable manufacturers typically provide detailed technical data sheets and safety information to ensure proper handling and application. Current market prices vary depending on purity grade and order quantity, with research-grade material typically commanding premium pricing.

In conclusion, Thiazole-4-Carbothioic Acid Amide (CAS No. 8061-53-8) represents an important building block in modern chemical research and industrial applications. Its versatile chemistry continues to inspire innovation across multiple disciplines, from medicine to advanced materials. As research progresses, we anticipate new discoveries that will further expand the utility of this fascinating heterocyclic compound in solving contemporary scientific and technological challenges.